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Get Quote

For researchers, scientists, and drug development professionals dedicated to ensuring food

safety and protecting consumers with food allergies, the selection of a reliable and efficient

allergen detection method is paramount. Neogen, a prominent provider of food safety testing

solutions, offers a comprehensive portfolio of allergen detection kits. This guide provides an

objective comparison of Neogen's primary food allergen detection methods—Veratox®,

Reveal® 3-D, and BioKits®—with alternative methods available in the market. The

performance of these methods is supported by experimental data to aid in the selection of the

most appropriate tool for specific applications.

Overview of Neogen's Allergen Detection Platforms
Neogen's food allergen detection portfolio is primarily built on immunoassay technology,

offering both quantitative and qualitative results. These solutions are designed to detect low

levels of allergens in a variety of samples, including raw ingredients, finished products, and

environmental swabs.[1]

Veratox® and Veratox® VIP: These are quantitative enzyme-linked immunosorbent assay

(ELISA) kits that provide numerical results, allowing for the precise measurement of allergen
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concentrations.[2][3][4][5] The Veratox VIP line offers enhanced sensitivity for detecting

extremely low levels of target allergens, particularly in heat-processed and complex food

matrices.

Reveal® 3-D: These are qualitative lateral flow devices (LFDs) that provide rapid, easy-to-

interpret visual results, making them ideal for on-site screening. A key feature of the Reveal

3-D tests is a three-line readout that includes a control line and two additional lines to

differentiate between low and high levels of the target allergen, which helps to prevent false

negative results due to high concentrations of the analyte (hook effect).

BioKits: These are also microwell sandwich ELISA assays for the quantitative detection of

food allergens.

Quantitative Data Presentation
The performance of Neogen's allergen detection kits is summarized in the following tables,

providing key quantitative parameters for a range of allergens.

Neogen Veratox® Performance Data

Allergen Kit
Range of
Quantitation

Limit of
Detection
(LOD)

Testing Time

Soy Veratox® for Soy
2.5–25 ppm soy

flour

0.96 ppm soy

flour
30 minutes

Total Milk
Veratox® for

Total Milk

2.5–25 ppm non-

fat dry milk

(NFDM)

< 1.0 ppm NFDM 30 minutes

Casein
Veratox® for

Casein

2.5–15 ppm

NFDM

1 ppm casein

(NFDM scale)
30 minutes

Peanut
Veratox® VIP for

Peanut
-

0.25 ppm peanut

protein
30 minutes

Walnut
Veratox® VIP for

Walnut
-

0.15 ppm walnut

protein
30 minutes
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Neogen Reveal® 3-D Performance Data

Allergen Kit

Detection
Limit
(Foods/Rinses
)

Detection
Limit
(Surfaces)

Testing Time

Total Milk
Reveal® 3-D for

Total Milk

5 ppm total milk

(2 ppm milk

protein)

20 µ g/100 cm²

milk
5 minutes

Egg
Reveal® 3-D for

Egg

5 ppm total egg

(2.4 ppm egg

protein)

10 µ g/100 cm²

egg
5 minutes

Soy
Reveal® 3-D for

Soy

5 ppm total soy

(2.5 ppm soy

protein)

2 µ g/100 cm²

soy protein
5 minutes

Almond
Reveal® 3-D for

Almond

2.5 ppm total

almond

1.0 µ g/100 cm²

almond protein
5 minutes

Gluten
Reveal® 3-D for

Gluten
5 ppm gluten

5 µ g/100 cm²

gluten
5 minutes

Comparison with Alternative Methods
While Neogen's kits are widely used, several other reputable manufacturers offer comparable

allergen detection solutions. The primary alternative technologies are other ELISA kits and

Polymerase Chain Reaction (PCR)-based methods.

Alternative ELISA Kits
Companies like Romer Labs (AgraQuant®) and Hygiena (AlerTox®) provide a range of ELISA-

based allergen test kits.
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Manufacturer Kit Series
Typical
Quantitation
Range

Typical Limit
of Detection

Key Features

Romer Labs AgraQuant®

0.4 - 60 ppm

(allergen

dependent)

0.04 - 2 ppm

(allergen

dependent)

Ready-to-use

reagents,

breakaway

microwell format.

Hygiena
AlerTox® Sticks

PLUS
Qualitative

As low as 1.5

ppm

Ultra-sensitive

lateral flow tests

for rapid

screening.

PCR-Based Methods
PCR-based methods detect the DNA of the allergenic food source rather than the allergenic

protein itself. This can be an advantage for highly processed foods where proteins may be

denatured. Companies like Hygiena (foodproof®) and Invitek Diagnostics (InviScreen®) offer

real-time PCR kits for allergen detection.

Manufacturer Kit Series
Typical Limit of
Detection

Key Advantages

Hygiena foodproof®
≥ 0.1 ppm (allergen

dependent)

Suitable for highly

processed foods, can

be quantitative.

Invitek Diagnostics InviScreen® At least 10 ppm

Reliable for various

food and feed

samples.

Experimental Protocols
Detailed methodologies are crucial for reproducible and accurate results. Below are

generalized protocols for Neogen's primary detection methods. Note: Always refer to the

specific kit insert for detailed instructions.
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Neogen Veratox® (Sandwich ELISA) Protocol
Sample Preparation:

Weigh a representative sample of the food product.

Add an extraction buffer (e.g., Phosphate Buffered Saline with Tween 20) and an

extraction additive.

Incubate in a shaker water bath at 60°C for a specified time.

Allow the mixture to settle and cool. The supernatant will be used for testing.

Assay Procedure:

Add standards and prepared samples to the transfer wells.

Add the enzyme-conjugated antibody to the transfer wells and mix.

Transfer the contents of the transfer wells to the antibody-coated microwells. Incubate for

10 minutes.

Wash the microwells thoroughly with a wash buffer solution to remove unbound

components.

Add the substrate solution to the microwells and incubate for 10 minutes. A color change

will occur in the presence of the enzyme.

Add a stop solution to halt the reaction.

Read the absorbance of each well using a microwell reader at 650 nm.

Data Interpretation:

Generate a standard curve by plotting the absorbance of the standards against their

known concentrations.

Determine the concentration of the allergen in the samples by comparing their absorbance

to the standard curve.
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Neogen Reveal® 3-D (Lateral Flow) Protocol
Sample Preparation (Environmental Swab):

For dry surfaces, moisten a sterile swab with the provided wetting solution. For wet

surfaces, use a dry swab.

Swab a 10x10 cm area using a crosshatch technique.

Place the swab into a sample tube containing the extraction buffer and break off the swab

tip into the tube.

Cap the tube and shake vigorously for 1 minute.

Assay Procedure:

Remove the Reveal 3-D test device from its packaging.

Dip the test device into the liquid in the sample tube until the liquid is seen entering the

test window.

Place the device on a flat surface and allow it to develop for 5 minutes.

Data Interpretation:

Negative: A line appears only in the control zone (C).

Positive: Lines appear in the control zone (C) and the test zone (T).

High Positive: A line appears in the control zone (C), and the overload zone (O) may be

faint or absent, while the test zone (T) is clearly visible. This indicates a high concentration

of the allergen.

Mandatory Visualization
Neogen Veratox® Sandwich ELISA Workflow
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Sample Preparation

ELISA Procedure

Sample Heat Extraction (60°C)

Extraction_Buffer

Sample_Extract Add Sample Extract to
Antibody-Coated Well Incubate & Bind Wash Add Enzyme-Labeled

Detector Antibody Incubate & Bind Wash Add Substrate Color Development Add Stop Solution Read Absorbance
(650 nm)

Click to download full resolution via product page

Caption: Workflow for the Neogen Veratox® Sandwich ELISA method.

Neogen Reveal® 3-D Lateral Flow Assay Principle
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Test Strip Components
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Caption: Principle of the Neogen Reveal® 3-D Lateral Flow Assay.

Conclusion
Neogen offers a robust and versatile portfolio of food allergen detection methods suitable for a

range of applications, from rapid on-site screening to precise laboratory quantification. The

Veratox® and BioKits® ELISA platforms provide reliable quantitative data, while the Reveal® 3-
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D lateral flow devices offer a user-friendly solution for rapid qualitative assessments. The

choice of the optimal method depends on the specific requirements of the analysis, including

the food matrix, the required sensitivity, and the desired turnaround time. When selecting an

allergen detection method, it is crucial to consider the performance data and validation status

of the kit for the specific food matrix being tested. For highly processed foods, PCR-based

methods may offer a more reliable alternative. Ultimately, a comprehensive allergen control

program should leverage the strengths of different testing methodologies to ensure the safety

and compliance of food products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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